Cas no 1190392-09-6 (2-[6-Oxopyrimidin-1(6H)-yl]propanoic acid)

2-[6-Oxopyrimidin-1(6H)-yl]propanoic acid structure
1190392-09-6 structure
Product Name:2-[6-Oxopyrimidin-1(6H)-yl]propanoic acid
CAS No:1190392-09-6
MF:C7H8N2O3
MW:168.15002155304
CID:2192003
PubChem ID:57907481
Update Time:2024-03-01

2-[6-Oxopyrimidin-1(6H)-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(6-Oxopyrimidin-1(6h)-yl)propanoic acid
    • QJUVFOHCEISRRU-UHFFFAOYSA-N
    • 2-[6-oxopyrimidin-1(6H)-yl]propanoic acid
    • 2-(6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid
    • 2-[6-Oxopyrimidin-1(6H)-yl]propanoic acid
    • Inchi: 1S/C7H8N2O3/c1-5(7(11)12)9-4-8-3-2-6(9)10/h2-5H,1H3,(H,11,12)
    • InChI Key: QJUVFOHCEISRRU-UHFFFAOYSA-N
    • SMILES: OC(C(C)N1C=NC=CC1=O)=O

Computed Properties

  • Exact Mass: 168.05349212g/mol
  • Monoisotopic Mass: 168.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70
  • XLogP3: -0.5
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